Cas no 105469-69-0 (4,5-dioxo-1h-pyrrolo[2,3-f]quinoline-2,9-dicarboxylic Acid)

4,5-dioxo-1h-pyrrolo[2,3-f]quinoline-2,9-dicarboxylic Acid structure
105469-69-0 structure
Product name:4,5-dioxo-1h-pyrrolo[2,3-f]quinoline-2,9-dicarboxylic Acid
CAS No:105469-69-0
MF:C13H5N2O6
MW:285.1886
CID:1153920
PubChem ID:13917047

4,5-dioxo-1h-pyrrolo[2,3-f]quinoline-2,9-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4,5-dioxo-1h-pyrrolo[2,3-f]quinoline-2,9-dicarboxylic Acid
    • 4,5-dihydro-4,5-dioxo-1H-pyrrolo&lt
    • 2,3-f&gt
    • quinoline-2,9-dicarboxylic acid
    • 1H-Pyrrolo[2,3-f]quinoline-2,9-dicarboxylic acid, 4,5-dihydro-4,5-dioxo-
    • CTK0G5443
    • ACMC-20m8bn
    • 4,5-dihydro-4,5-dioxo-1H-pyrrolo< 2,3-f> quinoline-2,9-dicarboxylic acid; 1H-Pyrrolo[2,3-f]quinoline-2,9-dicarboxylic acid, 4,5-dihydro-4,5-dioxo-; CTK0G5443; ACMC-20m8bn;
    • 4,5-Dioxo-4,5-dihydro-1H-pyrrolo[2,3-f]quinoline-2,9-dicarboxylic acid
    • 105469-69-0
    • DTXSID50552463
    • Inchi: InChI=1S/C13H6N2O6/c16-10-5-3-6(13(20)21)15-8(5)7-4(12(18)19)1-2-14-9(7)11(10)17/h1-3,15H,(H,18,19)(H,20,21)
    • InChI Key: SEZLCXQFQYBJBC-UHFFFAOYSA-N
    • SMILES: C1=CN=C2C(=C1C(=O)O)C3=C(C=C(N3)C(=O)O)C(=O)C2=O

Computed Properties

  • Exact Mass: 285.01475
  • Monoisotopic Mass: 286.02258592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • PSA: 134.52

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